Cas no 2639454-48-9 (Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate)

• Product Name: Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate
• CAS No: 2639454-48-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5642643
• PubChem ID: 165904051
• Update Time: 2025-05-23

Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639454-48-9
• EN300-27783529
• ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate
• Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate

• Inchi： 1S/C11H14N2O3/c1-2-16-11(15)8-6-9(14)13-10-7(8)4-3-5-12-10/h6H,2-5H2,1H3,(H2,12,13,14)
• InChI Key： QGEFIYGIXYIEPF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(NC2=C1CCCN2)=O)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate

Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate (CAS No. 2639454-48-9) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The structure of Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate features a hydroxyl group at position 2 and an ethyl ester group at position 4. The tetrahydro substitution pattern indicates partial saturation in the naphthyridine ring system.

The synthesis of Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in producing the compound with high efficiency.

In terms of chemical properties, Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its hydroxyl group contributes to hydrogen bonding capabilities, making it suitable for applications requiring specific interaction properties. The compound has been studied for its potential as a precursor in drug development due to its structural similarity to certain bioactive molecules.

Recent research has highlighted the role of Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylate in medicinal chemistry. For example, studies have investigated its ability to act as a building block for more complex structures with therapeutic potential. One notable application is its use in the synthesis of kinase inhibitors and other enzyme-targeting agents. These findings underscore the importance of this compound in advancing drug discovery efforts.

The structural versatility of Ethyl 2-hydroxy-5,6,7,8-tetrahydro-1